Cas no 23055-75-6 (4-chloro-7-methoxy-6-quinazolinyl Acetate)

• Product Name: 4-chloro-7-methoxy-6-quinazolinyl Acetate
• CAS No: 23055-75-6
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 1413120
• PubChem ID: 22022160
• Update Time: 2025-04-20

4-chloro-7-methoxy-6-quinazolinyl Acetate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-methoxy-6-quinazolinyl Acetate
• 6-Acetoxy-4-chloro-7-methoxyquinazoline
• Gefitinib Impurity X
• A856155
• AKOS015892503
• 4-Chloro-7-methoxyquinazolin-6-yl acetate
• SCHEMBL8777
• acetic acid 4-chloro-7-methoxy-6-quinazolinyl ester
• CS-M3599
• 4-chloro-6-acetoxy-7-methoxy-quinazoline
• BCP19525
• MFCD08460968
• DS-4838
• Acetic acid 4-chloro-7-methoxy-quinazolin-6-yl ester
• (4-chloro-7-methoxyquinazolin-6-yl) acetate
• VWBHHSJRPOSFGG-UHFFFAOYSA-N
• 4-Chloro-7-methoxyquinazolin-6-ylacetate
• SB35743
• 4-Chloro-7-methoxy-quinazolin-6-yl acetate
• 4-chloro-6-methylcarbonyloxy-7-methoxyquinazoline
• 6-Quinazolinol, 4-chloro-7-methoxy-, 6-acetate
• J-518192
• 4-Chloro-6-acetoxy-7-methoxyquinazoline;4-Chloro-7-methoxy-6-quinazolinol 6-acetate;4-Chloro-7-methoxyquinazolin-6-yl acetate
• AMY256
• 230955-75-6
• 4-chloro-7-methoxy-6-quinazolinol 6-acetate
• 23055-75-6
• AC-31685
• DB-316464
• SY037590

• Inchi： 1S/C11H9ClN2O3/c1-6(15)17-10-3-7-8(4-9(10)16-2)13-5-14-11(7)12/h3-5H,1-2H3
• InChI Key： VWBHHSJRPOSFGG-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC=N1)OC)OC(C)=O

Computed Properties

• Exact Mass: 252.0301698g/mol
• Monoisotopic Mass: 252.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.3Ų